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Compound of Interest

Compound Name: 2,7-Dimethylphenazine

Cat. No.: B15491785

IUPAC Name: 2,7-dimethylphenazine CAS Number: 3236-92-8

This technical guide provides a comprehensive overview of 2,7-Dimethylphenazine, a
heterocyclic aromatic compound. The information is curated for researchers, scientists, and
professionals involved in drug development and related fields. This document details its
chemical and physical properties, and discusses the broader context of the phenazine class of
compounds in terms of synthesis and biological significance.

Physicochemical Properties

2,7-Dimethylphenazine is a solid organic compound with the molecular formula C14H12Nz2.[1]
Its properties are summarized in the table below. This data is primarily based on computational
models, which are useful for predictive analysis in research and development.
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Property Value Source
Molecular Formula C14H12Nz2 PubChem[1]
Molecular Weight 208.26 g/mol PubChem[1]
IUPAC Name 2,7-dimethylphenazine PubChem[1]
CAS Number 3236-92-8 PubChem[1]
, CC1=CC2=C(C=C1)N=C3C=C
Canonical SMILES PubChem[1]
(C=CC3=N2)C
InChl=1S/C14H12N2/c1-9-3-5-
InChl 11-13(7-9)15-12-6-4-10(2)8- PubChem[1]
14(12)16-11/h3-8H,1-2H3
YLIWIUXNOHWCTK-
InChlKey PubChem[1]
UHFFFAOYSA-N
XLogP3-AA (Computed) 3.4 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem[1]
Hydrogen Bond Acceptor
2 PubChem[1]
Count
Rotatable Bond Count 0 PubChem[1]
Exact Mass 208.100048391 Da PubChem[1]
Monoisotopic Mass 208.100048391 Da PubChem[1]
Topological Polar Surface Area  25.8 A2 PubChem[1]
Heavy Atom Count 16 PubChem[1]

Synthesis of Phenazine Derivatives: A General

Overview

The synthesis of phenazine derivatives is a well-established area of organic chemistry. One of

the classical methods for preparing phenazines is the Wohl-Aue reaction.[2] This reaction

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2_7-Dimethylphenazine
https://pubchem.ncbi.nlm.nih.gov/compound/2_7-Dimethylphenazine
https://pubchem.ncbi.nlm.nih.gov/compound/2_7-Dimethylphenazine
https://pubchem.ncbi.nlm.nih.gov/compound/2_7-Dimethylphenazine
https://pubchem.ncbi.nlm.nih.gov/compound/2_7-Dimethylphenazine
https://pubchem.ncbi.nlm.nih.gov/compound/2_7-Dimethylphenazine
https://pubchem.ncbi.nlm.nih.gov/compound/2_7-Dimethylphenazine
https://pubchem.ncbi.nlm.nih.gov/compound/2_7-Dimethylphenazine
https://pubchem.ncbi.nlm.nih.gov/compound/2_7-Dimethylphenazine
https://pubchem.ncbi.nlm.nih.gov/compound/2_7-Dimethylphenazine
https://pubchem.ncbi.nlm.nih.gov/compound/2_7-Dimethylphenazine
https://pubchem.ncbi.nlm.nih.gov/compound/2_7-Dimethylphenazine
https://pubchem.ncbi.nlm.nih.gov/compound/2_7-Dimethylphenazine
https://pubchem.ncbi.nlm.nih.gov/compound/2_7-Dimethylphenazine
https://pubchem.ncbi.nlm.nih.gov/compound/2_7-Dimethylphenazine
https://www.researchgate.net/figure/Synthesis-of-phenazine-1-by-Wohl-Aue-method_fig7_321539578
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15491785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

typically involves the condensation of an aromatic amine with a nitroaromatic compound in the

presence of a base.

While a specific, detailed experimental protocol for the synthesis of 2,7-Dimethylphenazine is
not readily available in the reviewed literature, the general principles of the Wohl-Aue reaction
can be applied. The logical workflow for such a synthesis is outlined below.

General Workflow for Phenazine Synthesis (Wohl-Aue Reaction)

Intramolecular Purification
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A generalized workflow for the synthesis of phenazine derivatives.

Modern synthetic approaches to phenazine derivatives have expanded to include methods
such as palladium-catalyzed cross-coupling reactions and iron-catalyzed intramolecular ring-
closing C-H amination.[3][4] These methods can offer improved yields and regioselectivity for
the synthesis of unsymmetrically substituted phenazines.[4]

Biological and Pharmacological Context of
Phenazines

Phenazine natural products are a large class of nitrogen-containing heterocyclic compounds
produced by various microorganisms.[5][6] These compounds and their synthetic analogs are
of significant interest to the scientific community due to their broad spectrum of biological
activities.[5][7][8]

The core phenazine structure is a versatile scaffold that has been shown to exhibit a range of
pharmacological properties, including:

« Antimicrobial Activity: Many phenazine derivatives have demonstrated potent activity against
a wide range of bacteria and fungi.[5][6] Phenazine-1-carboxylic acid, for example, has been
developed into a commercial biopesticide.[6]
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» Anticancer Activity: Certain phenazines have shown cytotoxic effects against various cancer
cell lines.[5][6] The proposed mechanisms of action include the inhibition of topoisomerase |
and Il and the stabilization of DNA cleavage complexes.[5]

o Antiparasitic and Other Activities: The biological activities of phenazines also extend to
antiparasitic, neuroprotective, and anti-inflammatory effects.[5]

The biological activity of a specific phenazine derivative is highly dependent on the nature and
position of the substituents on the phenazine ring.[5][6] For instance, the introduction of
halogenated or amino groups can significantly modulate the antimicrobial or anticancer
potency.[5]

The general mechanism by which many phenazine compounds are thought to exert their
biological effects is through their redox activity. They can participate in electron transfer
reactions, leading to the generation of reactive oxygen species (ROS), which can induce
cellular damage.

Generalized Mechanism of Action for Redox-Active Phenazines
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A simplified diagram illustrating the redox cycling of phenazines.

While the broader class of phenazines has been extensively studied, specific experimental
data on the biological activity of 2,7-Dimethylphenazine is limited in the currently available
literature. Further research, including in vitro screening and mechanistic studies, would be
necessary to fully elucidate its potential as a pharmacologically active agent.

Applications in Materials Science
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Beyond their biological activities, phenazine derivatives are also being explored for their
applications in materials science, particularly in the field of organic electronics.[9][10] Their
planar, aromatic structure and redox properties make them suitable candidates for use as
organic semiconductors in devices such as organic light-emitting diodes (OLEDs) and organic
field-effect transistors (OFETSs). The specific electronic properties of phenazine-based materials
can be tuned through chemical modification of the phenazine core.

Conclusion

2,7-Dimethylphenazine is a well-defined chemical entity with established physicochemical
properties. While specific experimental data on its synthesis and biological activity are not
extensively documented in readily accessible literature, the broader family of phenazine
compounds provides a rich context for its potential applications. The diverse pharmacological
activities and interesting electronic properties of the phenazine scaffold suggest that 2,7-
Dimethylphenazine and its derivatives could be valuable targets for future research in drug
discovery and materials science. Further experimental investigation is warranted to fully
characterize this compound and explore its potential uses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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